Cas no 309-91-1 (N,N-Diethyl-4-fluorobenzenesulfonamide)

• Product Name: N,N-Diethyl-4-fluorobenzenesulfonamide
• CAS No: 309-91-1
• MF: C₁₀H₁₄FNO₂S
• MW: 231.287065029144
• MDL: MFCD01213080
• CID: 857203
• PubChem ID: 669059
• Update Time: 2025-07-21

N,N-Diethyl-4-fluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-4-fluorobenzenesulfonamide
• 4-Fluor-benzolsulfonsaeure-diaethylamid
• 4-fluoro-benzenesulfonic acid diethylamide
• N,N-diethyl-4-fluoro-benzenesulfonamide
• SMR000069461
• Benzenesulfonamide, N,N-diethyl-4-fluoro-
• AP-263/11634901
• DB-371223
• 309-91-1
• AKOS000673699
• DTXSID20349943
• HMS2430O03
• SDCCGMLS-0006276.P002
• TimTec1_002896
• BS-22284
• SCHEMBL3246445
• N11560
• CHEMBL1878502
• Z45516137
• CS-0206062
• CCG-304127
• MLS000058892
• MFCD01213080
• HMS1542D14
• SB77259
• N,N-DIETHYL-4-FLUORO-1-BENZENESULFONAMIDE

• MDL： MFCD01213080
• Inchi： 1S/C10H14FNO2S/c1-3-12(4-2)15(13,14)10-7-5-9(11)6-8-10/h5-8H,3-4H2,1-2H3
• InChI Key： RQOUFSQZCQYRKK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 231.07300
• Monoisotopic Mass: 231.07292802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.76000
• LogP: 2.93700

Additional information on N,N-Diethyl-4-fluorobenzenesulfonamide

Professional Introduction to N,N-Diethyl-4-fluorobenzenesulfonamide (CAS No. 309-91-1)

N,N-Diethyl-4-fluorobenzenesulfonamide, a compound with the chemical formula C₁₀H₁₃FO₂S, is a significant molecule in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 309-91-1, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluorine atom at the para position of the benzene ring and the sulfonamide functional group makes it a versatile intermediate in synthetic chemistry.

The synthesis of N,N-Diethyl-4-fluorobenzenesulfonamide involves a series of well-established organic reactions, including sulfonylation and alkylation. The introduction of the fluorine atom enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in pharmaceutical design. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for industrial applications.

In the realm of medicinal chemistry, N,N-Diethyl-4-fluorobenzenesulfonamide has been explored as a lead compound for various therapeutic targets. Its sulfonamide moiety is known to interact with biological receptors, making it a valuable scaffold for developing new drugs. For instance, studies have shown its potential in inhibiting certain enzymes associated with inflammatory diseases. The fluorine substituent further modulates the pharmacokinetic properties of the compound, improving its bioavailability and duration of action.

Recent research has highlighted the role of fluorinated sulfonamides in anticancer therapy. N,N-Diethyl-4-fluorobenzenesulfonamide has been investigated for its ability to disrupt cancer cell proliferation by interfering with key signaling pathways. Preclinical studies have demonstrated promising results in vitro and in vivo, suggesting its potential as an anticancer agent. The exact mechanisms by which this compound exerts its effects are still under investigation, but preliminary findings indicate that it may inhibit tyrosine kinases and other relevant enzymes.

The agrochemical industry has also shown interest in N,N-Diethyl-4-fluorobenzenesulfonamide due to its potential as a precursor for developing novel pesticides. Its structural features make it a suitable candidate for creating compounds that can target specific pests while minimizing environmental impact. Researchers are exploring its efficacy as a herbicide and fungicide, with early trials indicating promising results. The ability to modify its chemical structure further enhances its utility in agrochemical applications.

The chemical properties of N,N-Diethyl-4-fluorobenzenesulfonamide make it a valuable building block for more complex molecules. Its reactivity allows for further functionalization, enabling chemists to design derivatives with tailored properties. This flexibility is particularly useful in drug discovery, where subtle modifications can significantly alter the pharmacological profile of a compound. Advanced computational methods are being employed to predict the behavior of these derivatives, accelerating the drug development process.

The safety and environmental impact of N,N-Diethyl-4-fluorobenzenesulfonamide are critical considerations in its application. Extensive toxicological studies have been conducted to assess its potential hazards, ensuring that it meets regulatory standards for pharmaceutical and agrochemical use. Efforts are ongoing to develop environmentally friendly synthetic routes that minimize waste and reduce the ecological footprint of producing this compound.

The future prospects of N,N-Diethyl-4-fluorobenzenesulfonamide are bright, with ongoing research uncovering new applications and refining existing ones. As our understanding of molecular interactions grows, so does the potential for this compound to contribute to advancements in medicine and agriculture. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.